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Introduction and Chemical Properties

Dimethomorph is a cinnamic acid derivative fungicide belonging to the morpholine group that has

gained significant importance in agricultural production systems worldwide. As a member of the carboxylic

acid amides (CAAs), dimethomorph exhibits potent antibacterial properties, robust internal absorption

conductivity, and selective activity against oomycete pathogens [1]. The chemical is structurally

characterized by a double bond that creates two stereoisomers, E and Z isomers, which are typically present

in approximately equal proportions in commercial formulations [2]. While both isomers are present, studies

indicate that the fungicidal activity primarily stems from the Z-isomer [3].

This fungicide demonstrates particular efficacy against members of Perenosporaceae and the genus

Phytophthora, making it invaluable for controlling economically devastating diseases such as downy mildew

and late blight in various crops [2]. Dimethomorph operates by inhibiting several stages of the pathogen

developmental cycles, exhibiting both protective and curative benefits [1]. Its widespread application

across various crops including grapes, peppers, squash, and lychee necessitates comprehensive

understanding of its dissipation kinetics and residue behavior to ensure food safety and environmental

protection [1] [2] [4].
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Quantitative Dissipation Parameters Across Matrices

Table 1: Dimethomorph dissipation half-lives across different agricultural matrices

Matrix
Half-life
(Days)

Experimental
Conditions

Location/Study Additional Notes

Lychee 6.4-9.2 Field conditions,

first-order kinetics

[1] Dissipation dynamics

determined following first-order
kinetics

Pepper 1.7-3.8 Field conditions [2] Faster dissipation in Qingdao
(1.7 days) vs. Hefei and

Zhengzhou (3.2-3.8 days)

Soil 10-61 Field conditions [1] Moderately persistent in soil;

affected by soil properties

Soil

(Laboratory)

19.6±3.2 Biotic microcosms [3] Biodegradation primary

contributor to dissipation

Soil

(Laboratory)

>100 Abiotic microcosms [3] Negligible dissipation without

microbial activity

Squash Fruit 2.1 Greenhouse

conditions

[4]

Squash Leaf 4.9 Greenhouse

conditions

[4] Longer persistence compared to

fruit

Cucumber 1.5-4.7 Field conditions [1]

Grape 7.3-14.8 Field conditions [1]

Ginseng 9.13-

16.35

Field conditions [1] Varies by plant part (roots,

stems, leaves)

Environmental Fate and Persistence
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The dissipation of dimethomorph in agricultural systems follows first-order kinetics across most crop

matrices [1]. The compound demonstrates moderate persistence in the environment, with its half-life

influenced by numerous factors including crop type, climate conditions, application method, and

microbial activity [1] [2] [5]. In tropical soils, degradation rates decrease significantly with depth, ranging

from 0.039 d⁻¹ at 0-40 cm to 0.009 d⁻¹ in deeper soil layers (60-80 cm) [5]. This pattern highlights the

critical role of soil microbial communities in dimethomorph degradation, as these populations typically

decrease with soil depth.

The Z-isomer of dimethomorph generally degrades faster than the E-isomer in most environmental

conditions, leading to changes in the isomeric ratio over time that can serve as an indicator of degradation

progress [3]. However, this pattern can be complicated by isomerization processes where E and Z isomers

interconvert under certain environmental conditions [3]. In soil systems, dimethomorph exhibits moderate

sorption that is influenced by soil organic carbon, clay content, and cation exchange capacity [5]. The

Freundlich adsorption affinity (Kfa) values range from 2.1 to 19.7, while Freundlich organic carbon-

normalized adsorption affinity (Kfoc) ranges from 290 to 566 [5].

Analytical Methodology

Sample Extraction Using QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has been successfully validated

for dimethomorph extraction across various crop matrices including lychee, squash, and peppers [1] [4].

The procedure involves several critical steps:

Homogenization: Fresh crop samples (lychee, pepper, squash) are homogenized using a food

processor under controlled conditions. For lychee, separate analyses of whole fruit and pulp are

recommended due to significant residue differences [1].

Extraction: Weigh 10.0 g ± 0.1 g of homogenized sample into a 50 mL centrifuge tube. Add 10 mL of

acetonitrile (HPLC grade) and shake vigorously for 1 minute [4].

Partitioning: Add the EN-QuEChERS kit reagent containing 4 g MgSO₄, 1 g NaCl, 1 g sodium

citrate, and 0.5 g disodium citrate sesquihydrate [4]. Shake immediately and vigorously for 1
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minute to prevent salt aggregation.

Centrifugation: Centrifuge at 4000 rpm for 5 minutes to achieve phase separation. The acetonitrile

layer contains the extracted pesticides [4].

Clean-up: Transfer 1 mL of the supernatant to a dispersive SPE tube containing PSA and MgSO₄ for

clean-up. This step is particularly important for matrices with high pigment or fatty acid content [1].

Final Preparation: Filter through a 0.2 μm PTFE syringe filter prior to instrumental analysis [4].

Instrumental Analysis by HPLC-MS/MS

Liquid Chromatography Conditions:

Column: C18 column (e.g., Kinetex C18, 2.1 × 150 mm; 2.6 μm particle size)

Mobile Phase: Water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B)
Gradient Program: Initial 10% B, increased to 90% B over 10 minutes, maintained for 3 minutes,

then returned to initial conditions
Flow Rate: 0.3 mL/min

Column Temperature: 40°C
Injection Volume: 2-5 μL [4]

Mass Spectrometry Conditions:

Ionization Mode: Electrospray ionization (ESI) in positive mode
Operation Mode: Multiple Reaction Monitoring (MRM)

Interface Temperature: 300°C
Desolvation Line Temperature: 250°C

Nebulizing Gas Flow: 3 L/min
Heating Gas Flow: 10 L/min [1]

The method has demonstrated excellent linearity (r² = 1.000) in the concentration range of 0.001-0.5 mg/L,

with recovery rates of 76.4%-101.9% across different matrices and relative standard deviations ≤10%,

meeting accepted validation criteria [1] [4]. The limit of quantification (LOQ) is typically 0.001 mg/kg for

both whole fruits and pulp [1].

The following diagram illustrates the complete analytical workflow from sample preparation to final

analysis:
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Field Dissipation Studies

Experimental Design and Sampling

Field dissipation studies are essential for understanding the real-world behavior of dimethomorph and

establishing appropriate pre-harvest intervals (PHIs). Proper study design includes:

Plot Setup: Treatment plots should measure at least 45 m × 1 m with three replicates. Control plots

must be separated from treated areas to avoid contamination [4]. Applications typically follow Good

Laboratory Practice guidelines and local regulations.

Application Protocol: Dimethomorph formulations (e.g., wettable powder, suspension concentrate)

are applied at recommended dosages using calibrated sprayers. For squash, applications at 45 g a.i./10a

with dilutions of 1:1000 in water have been used [4]. Applications are typically made three times

before harvest at 7-day intervals [4].

Sample Collection: Samples should be collected randomly from each replicate at predetermined

intervals (0, 3, 5, 7, and 14 days after the last application) [4]. For fruits like lychee, separate analysis

of whole fruit and pulp is critical as residues concentrate predominantly in the peel [1].

Environmental Monitoring: Record temperature and humidity throughout the study period using

data loggers, as these factors significantly influence dissipation rates [4].

Terminal Residues and Pre-harvest Intervals

Table 2: Dimethomorph terminal residues in crops at various pre-harvest intervals

Crop
Application
Frequency

PHI
(Days)

Dosage
Residues in
Whole Fruit
(mg/kg)

Residues in
Pulp/Edible
Portion (mg/kg)

Study

Lychee 2-3 times 5 2 dosage levels 0.092-1.99 0.01-0.18 [1]

Lychee 2-3 times 7 2 dosage levels 0.092-1.99 0.01-0.18 [1]
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Crop
Application
Frequency

PHI
(Days)

Dosage
Residues in
Whole Fruit
(mg/kg)

Residues in
Pulp/Edible
Portion (mg/kg)

Study

Lychee 2-3 times 10 2 dosage levels 0.092-1.99 0.01-0.18 [1]

Squash

Fruit

3 times 0 Recommended [4]

Squash

Fruit

3 times 14 Recommended [4]

Pepper 2-3 times 5-7 1× and 1.5×

recommended

[2]

Studies consistently demonstrate that dimethomorph residues are substantially higher in whole fruits

compared to pulp portions. In lychee, the residue ratio of whole fruit to pulp consistently exceeds one,

indicating the fungicide concentrates primarily in the peel [1]. This distribution pattern has significant

implications for consumer risk assessment and processing recommendations.

Dietary Risk Assessment

The risk quotient (RQ) approach is widely used to assess dietary exposure risks associated with pesticide

residues. For dimethomorph, risk assessment calculations follow established protocols:

Risk Calculation Methodology:

Estimated Daily Intake (EDI) = (Food consumption × Pesticide residue level) / Body weight

Risk Quotient (RQ) = EDI / Acceptable Daily Intake (ADI)
Safety Determination: RQ < 1 indicates acceptable risk, while RQ > 1 suggests potential hazard [1]

Studies across multiple crops have consistently demonstrated that dimethomorph applications according to

label recommendations present negligible risk to consumers. In lychee, the risk quotient was less than one

even at recommended dosages [1]. Similarly, risk assessment in squash showed hazard quotient values of

≤3.14 × 10⁻³ for fruit and ≤3.91 × 10⁻¹ for leaves among true consumers [4].
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Environmental Behavior and Advanced Degradation

Degradation Mechanisms and Pathways

Dimethomorph degradation in the environment occurs through multiple mechanisms, with biodegradation

being the most significant in most agricultural systems. Research has revealed several important aspects of

its environmental behavior:

Microbial Degradation: Soil microorganisms play a pivotal role in dimethomorph dissipation. Biotic

microcosm experiments demonstrate significantly faster degradation (half-life 19.6 days) compared to

abiotic conditions (half-life >100 days) [3]. The degradation rate decreases with soil depth, from 0.039

d⁻¹ at 0-40 cm to 0.009 d⁻¹ at 60-80 cm, correlating with typical decreases in microbial biomass [5].

Isomer-Specific Degradation: The E and Z isomers degrade at different rates, with studies showing

preferential degradation of the E-isomer in soil environments [3]. This selectivity results in changes

to the initial isomeric ratio (typically 50:50 in formulations), providing a potential indicator of

degradation progress.

Stable Isotope Fractionation: Carbon isotope fractionation occurs during biodegradation, with Δδ¹³C

values of approximately 5 ‰  in controlled experiments and up to 7 ‰  in field conditions [3]. This

fractionation provides a powerful tool for tracking degradation processes in complex environmental

systems.

Advanced Degradation Techniques: Recent research has explored catalytic degradation using

nitrogen-doped rice husk biochar activated with peroxymonosulfate, demonstrating potential for

remediation of dimethomorph-contaminated environments [6].

Soil Adsorption and Leaching Potential

Dimethomorph exhibits moderate sorption in agricultural soils, with adsorption coefficients influenced by

several soil properties:

Organic Carbon Content: Higher organic matter increases sorption, reducing mobility
Clay Content: Increased clay minerals enhance retention
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Cation Exchange Capacity: Higher CEC values improve sorption capacity

Soil pH: Sorption is optimal in pH range of 3-7 [2] [5]

The development of the Empirical Model to assess Leaching of Pesticides (EMOLP) has provided a

reliable mathematical tool to estimate dimethomorph leaching potential in tropical soils under steady-state

flow conditions [5]. This model simulates fungicide concentration on soil solids and in soil solution at

different depths over time, using sorption percentages and degradation rates obtained under laboratory

conditions as critical inputs [5].

Conclusion and Regulatory Considerations

The comprehensive assessment of dimethomorph dissipation kinetics across various crops demonstrates

that this important fungicide exhibits moderate persistence in agricultural environments, with half-lives

ranging from approximately 2 days in squash fruit to 61 days in certain soil conditions. The QuEChERS

extraction method coupled with HPLC-MS/MS analysis provides a robust, reliable approach for

dimethomorph residue analysis, demonstrating excellent recovery rates, precision, and sensitivity across

diverse crop matrices.

Critical to understanding dimethomorph residue behavior is the consistent finding that residues

concentrate primarily in peel rather than edible pulp portions of fruits, significantly reducing consumer

exposure. Comprehensive risk assessments consistently yield risk quotients less than one, indicating

negligible risk to consumers when the fungicide is applied according to recommended practices and pre-

harvest intervals.

These scientific findings provide essential data for regulatory agencies to establish science-based maximum

residue limits (MRLs) and appropriate pre-harvest intervals for dimethomorph across various crops. The

established protocols and methodologies outlined in these application notes will assist researchers in

generating consistent, reproducible data to support the continued safe and effective use of this important crop

protection tool.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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